7-(4-fluorophenyl)-2-(4-pyridinyl)[1,2,4]triazolo[1,5-a]pyrimidine

• IUPAC Name: 7-(4-fluorophenyl)-2-pyridin-4-yl-[1,2,4]triazolo[1,5-a]pyrimidine
• InChI: InChI=1S/C16H10FN5/c17-13-3-1-11(2-4-13)14-7-10-19-16-20-15(21-22(14)16)12-5-8-18-9-6-12/h1-10H
• InChI Key: OAQLPOUBQABMOJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CC=NC3=NC(=NN23)C4=CC=NC=C4)F
• Molecular Formula: C16H10FN5
• Molecular Weight: 291.28 g/mol

Description

7-(4-fluorophenyl)-2-(4-pyridinyl)[1,2,4]triazolo[1,5-a]pyrimidine, also known as "FPTP," is a novel compound with potential applications in scientific research.

Mechanism of Action

FPTP acts as a positive allosteric modulator of GABA-A receptors, meaning it enhances the activity of these receptors in the presence of GABA. It binds to a site on the receptor distinct from the GABA binding site, leading to an increase in the affinity of the receptor for GABA and an increase in the duration of the chloride ion channel opening. This results in an overall increase in inhibitory neurotransmission in the brain.
Biochemical and Physiological Effects:
FPTP has been shown to enhance the release of dopamine and serotonin in the brain, which may contribute to its potential antidepressant and anxiolytic effects. It has also been found to reduce seizures in animal models, suggesting potential anticonvulsant properties. Additionally, FPTP has been shown to improve cognitive function and memory in animal models.

Advantages and Limitations for Lab Experiments

One advantage of FPTP is its specificity for GABA-A receptors, which may make it a useful tool for studying the role of these receptors in various physiological and pathological conditions. However, its potential effects on other neurotransmitter systems and its limited solubility in aqueous solutions may present limitations for lab experiments.

Future Directions

Future research on FPTP could focus on its potential therapeutic applications, particularly in the treatment of mood disorders and epilepsy. Additionally, further studies could investigate the effects of FPTP on other neurotransmitter systems and its potential for abuse or addiction. Finally, the development of more soluble analogues of FPTP could improve its utility as a research tool.

Synthesis Methods

The synthesis of FPTP involves the reaction of 4-fluorobenzaldehyde with 4-aminopyridine to form 4-(4-fluorophenyl)pyridin-2-amine. This compound is then reacted with 1,2,4-triazole-3-carboxylic acid to yield FPTP.

Scientific Research Applications

FPTP has potential applications in scientific research, particularly in the field of neuroscience. It has been found to modulate the activity of GABA-A receptors, which are important for inhibitory neurotransmission in the brain. FPTP has also been shown to enhance the release of dopamine and serotonin, two neurotransmitters involved in the regulation of mood, motivation, and reward.